
Commercial availability of 8-Chloro-6-
(trifluoromethyl)quinoline for research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
8-Chloro-6-

(trifluoromethyl)quinoline

Cat. No.: B582341 Get Quote

8-Chloro-6-(trifluoromethyl)quinoline: A
Technical Guide for Researchers
For Immediate Release

This technical guide serves as a resource for researchers, scientists, and drug development

professionals interested in the procurement and potential applications of 8-Chloro-6-
(trifluoromethyl)quinoline (CAS No. 1215206-39-5). While this compound is commercially

available for research purposes, this guide also highlights the current landscape of publicly

available data and the broader context of trifluoromethyl-substituted quinolines in scientific

literature.

Commercial Availability
8-Chloro-6-(trifluoromethyl)quinoline is available from several chemical suppliers catering to

the research and development sector. The compound is typically supplied as an off-white to

slight yellow solid. Researchers interested in procuring this chemical should reference the CAS

number 1215206-39-5 to ensure the acquisition of the correct molecule.

Below is a summary of representative supplier information. Please note that availability and

product specifications are subject to change and should be confirmed directly with the

suppliers.
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Supplier CAS Number Typical Purity Notes

Multiple Online

Chemical

Marketplaces

1215206-39-5 ≥98%

Availability can be

confirmed through

platforms such as

Guidechem and

Echemi.

Various Chemical

Synthesis Companies
1215206-39-5

Custom synthesis

available

Several companies

offer synthesis of this

compound upon

request.

Physicochemical Properties and Handling
Based on available safety data sheets (SDS), 8-Chloro-6-(trifluoromethyl)quinoline should

be handled with standard laboratory precautions.

Property Information

Appearance Off-white to slight yellow solid

Storage
Store in a cool, dry, well-ventilated area in a

tightly sealed container.

Handling

Use personal protective equipment (PPE),

including gloves, and eye protection. Ensure

adequate ventilation. Avoid dust formation and

inhalation.

Current State of Research and Experimental Data
A comprehensive review of scientific literature and patent databases indicates that specific

biological activity data, detailed experimental protocols, and defined signaling pathway

interactions for 8-Chloro-6-(trifluoromethyl)quinoline are not extensively documented in

publicly accessible resources.
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However, the broader class of quinoline derivatives, particularly those bearing trifluoromethyl

groups, is an area of active investigation in medicinal chemistry. Research on structurally

related compounds suggests potential applications in various therapeutic areas. For instance,

derivatives of 8-(trifluoromethyl)quinoline have been investigated for their larvicidal and

antibacterial activities. The quinoline scaffold itself is a well-established pharmacophore found

in a range of approved drugs with antimalarial, anticancer, and anti-inflammatory properties.

The logical relationship for the general investigation of novel quinoline derivatives is outlined

below.

General Workflow for Novel Quinoline Derivative Research

Compound Acquisition

Initial Screening

Mechanism of Action Studies

Commercial Suppliers

Biological Assays
(e.g., antimicrobial, anticancer)

Custom Synthesis

Toxicity Screening

Target Identification

Signaling Pathway Analysis
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Caption: General research workflow for novel quinoline compounds.

Hypothetical Experimental Protocols Based on
Related Compounds
While specific protocols for 8-Chloro-6-(trifluoromethyl)quinoline are unavailable,

researchers can draw upon established methodologies for the synthesis and evaluation of

similar quinoline derivatives. The following represents a generalized synthetic approach based

on common quinoline synthesis reactions.

General Synthetic Scheme for a Substituted Quinoline (Illustrative)
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Illustrative Synthetic Pathway for a Substituted Quinoline

Substituted Aniline

Cyclization Reaction
(e.g., Combes, Doebner-von Miller)

α,β-Unsaturated Ketone

Dihydroquinoline Intermediate

Oxidation

Substituted Quinoline

Click to download full resolution via product page

Caption: A generalized synthetic route for substituted quinolines.

Conclusion
8-Chloro-6-(trifluoromethyl)quinoline is a commercially available compound that belongs to

a class of molecules with significant interest in medicinal chemistry. While there is a lack of

specific published research on this particular derivative, the broader family of trifluoromethyl-

substituted quinolines has shown promise in various biological applications. This guide

provides a starting point for researchers by confirming its availability and offering a contextual

framework based on related compounds. Further research is warranted to elucidate the specific
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biological properties and potential therapeutic applications of 8-Chloro-6-
(trifluoromethyl)quinoline. Researchers are encouraged to report their findings to contribute

to the collective scientific understanding of this and similar molecules.

To cite this document: BenchChem. [Commercial availability of 8-Chloro-6-
(trifluoromethyl)quinoline for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b582341#commercial-availability-of-8-chloro-6-
trifluoromethyl-quinoline-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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